Cas no 59920-17-1 (Phenol,2-[[4-hydroxy-3-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro-)
59920-17-1 structure
Product Name:Phenol,2-[[4-hydroxy-3-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro-
CAS No:59920-17-1
MF:C29H24N4O12
MW:620.520467758179
CID:336829
Update Time:2024-01-28
Phenol,2-[[4-hydroxy-3-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro- Chemical and Physical Properties
Names and Identifiers
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- Phenol,2-[[4-hydroxy-3-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro-
- Phenol, 2-[[4-hydroxy-3-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro-
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- Inchi: 1S/C29H24N4O12/c1-14-3-18(26(34)22(5-14)30(38)39)7-16-8-20(28(36)24(11-16)32(42)43)9-17-10-21(29(37)25(12-17)33(44)45)13-19-4-15(2)6-23(27(19)35)31(40)41/h3-6,8,10-12,34-37H,7,9,13H2,1-2H3
- InChI Key: ZYJWHWSAXRRAHW-UHFFFAOYSA-N
- SMILES: C1(O)=C([N+]([O-])=O)C=C(CC2=CC(C)=CC([N+]([O-])=O)=C2O)C=C1CC1=CC([N+]([O-])=O)=C(O)C(CC2=CC(C)=CC([N+]([O-])=O)=C2O)=C1
Computed Properties
- Exact Mass: 620.13912
Experimental Properties
- Density: 1.546±0.06 g/cm3(Predicted)
- Boiling Point: 799.4±55.0 °C(Predicted)
- PSA: 253.48
- pka: 7.20±0.21(Predicted)
Phenol,2-[[4-hydroxy-3-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
59920-17-1 (Phenol,2-[[4-hydroxy-3-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro-) Related Products
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